Cas no 2228346-27-6 (tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate
• CAS No: 2228346-27-6
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6004099
• PubChem ID: 165664799
• Update Time: 2025-05-20

tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate
• tert-butyl N-[4-chloro-2-(piperidin-4-yl)phenyl]carbamate
• 2228346-27-6
• EN300-1881227

• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)19-14-5-4-12(17)10-13(14)11-6-8-18-9-7-11/h4-5,10-11,18H,6-9H2,1-3H3,(H,19,20)
• InChI Key： QTXUYUKWWBKDTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-4-Chloro-2-(Piperidin-4-yl)Phenylcarbamate (CAS: 2228346-27-6)

The compound tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate (CAS: 2228346-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug discovery and development. The presence of both a piperidine ring and a carbamate functional group makes it a versatile intermediate for the synthesis of biologically active compounds, particularly in the realm of central nervous system (CNS) therapeutics and kinase inhibitors.

Recent studies have focused on the synthesis and optimization of tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate, with an emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also investigated its reactivity under various conditions, providing valuable insights into its potential as a building block for more complex molecules.

One of the key findings in recent literature is the role of tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural motifs present in this compound have shown promise in modulating kinase activity. Preliminary in vitro studies have demonstrated its ability to inhibit specific kinases, although further optimization is required to enhance selectivity and potency.

In addition to its applications in kinase inhibition, this compound has also been explored for its potential in CNS drug discovery. The piperidine moiety is a common feature in many CNS-active drugs, and researchers have synthesized derivatives of tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate to evaluate their effects on neurotransmitter receptors. Early results suggest that certain derivatives exhibit affinity for serotonin and dopamine receptors, indicating potential utility in the treatment of psychiatric and neurological disorders.

Despite these promising findings, challenges remain in the development of tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to improve these properties, as well as comprehensive in vivo studies to validate efficacy and safety.

In conclusion, tert-butyl N-4-chloro-2-(piperidin-4-yl)phenylcarbamate (CAS: 2228346-27-6) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research into its synthesis, reactivity, and biological activity will likely yield new insights and opportunities for therapeutic development. The compound's versatility and potential make it a focal point for future studies in the chemical biology and pharmaceutical fields.